Cas no 1251580-56-9 (2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(3-fluorophenyl)acetamide)

• Product Name: 2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(3-fluorophenyl)acetamide
• CAS No: 1251580-56-9
• MF: C₂₀H₁₇ClFN₃O₂
• MW: 385.819287061691
• CID: 5434878
• Update Time: 2025-07-09

2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(8-chloro-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-(3-fluorophenyl)acetamide
• 2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(3-fluorophenyl)acetamide

• Inchi： 1S/C20H17ClFN3O2/c21-12-4-5-17-15(8-12)20(27)16-10-25(7-6-18(16)24-17)11-19(26)23-14-3-1-2-13(22)9-14/h1-5,8-9H,6-7,10-11H2,(H,23,26)(H,24,27)
• InChI Key： PJXRMYDGWBOCBA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CN1CCC2=C(C1)C(=O)C1=CC(Cl)=CC=C1N2

Computed Properties

• Exact Mass: 385.099
• Monoisotopic Mass: 385.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(3-fluorophenyl)acetamide

2-{8-Chloro-10-Oxo-1H,2H,3H,4H,5H,10H-Benzo[b]1,6-Naphthyridin-2-Yl}-N-(3-Fluorophenyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1251580-56-9, known as 2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(3-fluorophenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

The molecular structure of 2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(3-fluorophenyl)acetamide is characterized by a complex aromatic system fused with a naphthyridine ring. The presence of a chloro group at the 8-position and a fluoro-substituted phenyl group at the acetamide moiety introduces significant electronic and steric effects. These features make the compound highly versatile in terms of reactivity and functionality. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting specific biological pathways.

Synthesis and Structural Elucidation

The synthesis of 2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(3-fluorophenyl)acetamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the naphthyridine core through cyclization reactions followed by functionalization at specific positions. The introduction of the chloro and fluoro groups is achieved through directed electrophilic substitution reactions. Structural elucidation is carried out using a combination of spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods provide detailed insights into the molecular architecture and confirm the regioselectivity of the substituents.

Pharmacological Properties and Biological Activity

Recent research has focused on evaluating the pharmacological properties of 2-{8-chloro-10-oxo...}, particularly its potential as an anti-cancer agent. In vitro studies have demonstrated significant cytotoxicity against various cancer cell lines without substantial toxicity to normal cells. This selective activity is attributed to the compound's ability to inhibit key enzymes involved in cell proliferation and survival pathways. Additionally, preclinical studies have shown promising results in reducing tumor growth in animal models.

Another area of interest is the compound's role as a modulator of ion channels. The fluoro-substituted phenyl group imparts unique electronic properties that enable interaction with voltage-gated sodium channels. This makes 2-{8-chloro...} a potential candidate for developing drugs targeting neurological disorders such as epilepsy and chronic pain.

Applications in Materials Science

Beyond pharmacology